Cas no 2021-40-1 (2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid
• CAS No: 2021-40-1
• MF: C₉H₈O₅
• MW: 196.156823158264
• MDL: MFCD00182971
• CID: 282416
• PubChem ID: 164915
• Update Time: 2025-05-28

2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-hydroxy-3-methoxy-a-oxo-
• 2-(4-hydroxy-3-methoxyphenyl)-2-oxoacetic acid
• vanilloylformic acid
• Vanilglycolic acid
• DTXSID60174059
• SCHEMBL760262
• 2-(4-hydroxy-3-methoxyphenyl)-2-oxoaceticacid
• 4-Hydroxy-3-methoxy-alpha-oxobenzeneacetic acid
• 2021-40-1
• (4-hydroxy-3-methoxyphenyl)(oxo)acetic acid
• DTXCID6096550

• MDL： MFCD00182971
• Inchi： 1S/C9H8O5/c1-14-7-4-5(2-3-6(7)10)8(11)9(12)13/h2-4,10H,1H3,(H,12,13)
• InChI Key： HQAYTVADCVBACX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C(C(=O)O)=O)=C1)O

Computed Properties

• Exact Mass: 196.03714
• Monoisotopic Mass: 196.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.421
• Boiling Point: 395.4°Cat760mmHg
• Flash Point: 163.5°C
• Refractive Index: 1.587
• PSA: 83.83